Cas no 41382-23-4 (5-Methoxy-2,3,3-trimethylindoline)

• Product Name: 5-Methoxy-2,3,3-trimethylindoline
• CAS No: 41382-23-4
• MF: C₁₂H₁₇NO
• MW: 191.269483327866
• CID: 55411
• PubChem ID: 14993653
• Update Time: 2025-10-31

5-Methoxy-2,3,3-trimethylindoline Chemical and Physical Properties

Names and Identifiers

• 5-Methoxy-2,3,3-trimethylindolenine
• 2,3,3-Trimethyl-5-methoxyindoline
• 5-Methoxy-2,3,3-trimethyl-2,3-dihydro-indole
• 4'-(HEXYLOXY)-4-BIPHENYLCARBONITRILE
• 5-methoxy-2,3,3-trimethyl-1,2-dihydroindole
• 5-Methoxy-2,3,3-trimethyl-2,3-dihydro-indoline
• 5-Methoxy-2,3,3-trimethylindolin
• 5-Methoxy-2,3,3-trimethylindoline
• Q093
• DTXSID60566677
• AKOS006285659
• FT-0656213
• 41382-23-4
• SCHEMBL7092850
• 5-methoxy-2,3,3-trimethyl-indoline
• A825541
• 1H-Indole, 2,3-dihydro-5-methoxy-2,3,3-trimethyl-
• F84738
• 5-Methoxy-2,3,3-trimethyl-2,3-dihydro-1H-indole
• JPJCJVLMPPNLQB-UHFFFAOYSA-N

• Inchi： 1S/C12H17NO/c1-8-12(2,3)10-7-9(14-4)5-6-11(10)13-8/h5-8,13H,1-4H3
• InChI Key： JPJCJVLMPPNLQB-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC2=C(C=1)C(C)(C)C(C)N2

Computed Properties

• Exact Mass: 191.13100
• Monoisotopic Mass: 191.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 21.3Ų

Experimental Properties

• Density: 0.971
• Boiling Point: 292 ºC
• Flash Point: 118 ºC
• Refractive Index: 1.499
• PSA: 21.26000
• LogP: 2.92480

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolines

Additional information on 5-Methoxy-2,3,3-trimethylindoline

Comprehensive Overview of 5-Methoxy-2,3,3-trimethylindoline (CAS No. 41382-23-4): Properties, Applications, and Industry Insights

5-Methoxy-2,3,3-trimethylindoline (CAS No. 41382-23-4) is a specialized organic compound belonging to the indoline derivatives family. This structurally unique molecule has garnered significant attention in pharmaceutical and agrochemical research due to its versatile applications. With a molecular formula of C₁₂H₁₇NO, this compound features a methoxy group at the 5-position and three methyl groups at the 2,3,3-positions of the indoline core, contributing to its distinct physicochemical properties.

The growing interest in indoline-based compounds stems from their potential as intermediates in synthesizing bioactive molecules. Researchers frequently search for "5-Methoxy-2,3,3-trimethylindoline synthesis" or "CAS 41382-23-4 applications," reflecting the compound's relevance in drug discovery. Recent studies suggest its utility in developing novel central nervous system (CNS) agents, aligning with current trends in neurological disorder research.

From a chemical perspective, 5-Methoxy-2,3,3-trimethylindoline exhibits notable stability under standard conditions, with a melting point range of 85-88°C. Its lipophilic nature (logP ≈ 2.5) makes it particularly interesting for medicinal chemistry applications where blood-brain barrier penetration is desired. The compound's UV absorption spectrum shows characteristic peaks at 280 nm and 320 nm, valuable for analytical detection methods.

In the context of green chemistry advancements, there's increasing focus on "sustainable synthesis of indoline derivatives." Manufacturers are exploring catalytic methods to produce CAS 41382-23-4 with reduced environmental impact. This aligns with the pharmaceutical industry's push toward green chemistry principles, addressing common search queries about "eco-friendly heterocyclic compound production."

The compound's role in photochromic materials represents another emerging application area. With rising interest in "smart materials" and "molecular switches," researchers are investigating how structural modifications of 5-Methoxy-2,3,3-trimethylindoline can yield novel light-responsive systems. This connects to trending topics in materials science and nanotechnology applications.

Quality control aspects of 41382-23-4 remain crucial for industrial applications. Analytical techniques like HPLC (typically using C18 columns with methanol/water mobile phases) and GC-MS are standard for purity verification. Impurity profiling has become particularly important with stricter regulatory requirements, as seen in frequent searches for "HPLC methods for indoline analysis."

Market trends indicate growing demand for high-purity indoline intermediates, with 5-Methoxy-2,3,3-trimethylindoline being no exception. The compound's price fluctuations often correlate with raw material availability and regional production capacity. Industry reports suggest expanding applications in advanced material science and specialty chemicals, creating new opportunities for manufacturers.

Storage and handling recommendations for CAS 41382-23-4 typically suggest protection from light and moisture, with optimal storage at 2-8°C under inert atmosphere. These protocols ensure long-term stability, addressing common practical questions about "indoline derivative storage conditions" frequently encountered in laboratory settings.

Recent patent literature reveals innovative applications of 5-Methoxy-2,3,3-trimethylindoline in electronic materials and organic semiconductors. This development ties into the booming field of organic electronics, responding to searches about "indoline compounds in OLED technology." The compound's electron-donating properties make it potentially valuable for such advanced applications.

From a regulatory standpoint, 41382-23-4 is not currently listed under major chemical control inventories, though proper safety assessments are always recommended. Material Safety Data Sheets (MSDS) provide comprehensive handling guidelines, addressing common workplace safety queries related to "indoline derivative handling precautions."

The future research directions for 5-Methoxy-2,3,3-trimethylindoline appear promising, particularly in exploring its biological activities. With computational chemistry advancements, virtual screening studies predict potential interactions with various enzyme systems, making it a candidate for "fragment-based drug discovery" approaches that are currently trending in pharmaceutical research.

In conclusion, 5-Methoxy-2,3,3-trimethylindoline (CAS No. 41382-23-4) represents a multifaceted compound with expanding applications across pharmaceuticals, materials science, and specialty chemicals. Its structural features continue to inspire innovative research, particularly in areas aligning with current scientific priorities like sustainable chemistry and advanced material development.